Cas no 1531046-93-1 (4-(2-bromo-3-hydroxyphenyl)butan-2-one)

• Product Name: 4-(2-bromo-3-hydroxyphenyl)butan-2-one
• CAS No: 1531046-93-1
• MF: C₁₀H₁₁BrO₂
• MW: 243.097142457962
• CID: 5880948
• PubChem ID: 83720095
• Update Time: 2025-11-07

4-(2-bromo-3-hydroxyphenyl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(2-bromo-3-hydroxyphenyl)butan-2-one
• EN300-1893665
• 1531046-93-1

• Inchi： 1S/C10H11BrO2/c1-7(12)5-6-8-3-2-4-9(13)10(8)11/h2-4,13H,5-6H2,1H3
• InChI Key： YPBGFQSYESHHMP-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1CCC(C)=O)O

Computed Properties

• Exact Mass: 241.99424g/mol
• Monoisotopic Mass: 241.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 37.3Ų

Additional information on 4-(2-bromo-3-hydroxyphenyl)butan-2-one

Introduction to 4-(2-bromo-3-hydroxyphenyl)butan-2-one (CAS No. 1531046-93-1)

4-(2-bromo-3-hydroxyphenyl)butan-2-one, identified by its Chemical Abstracts Service (CAS) number 1531046-93-1, is a significant compound in the realm of pharmaceutical and biochemical research. This molecule, featuring a butan-2-one backbone substituted with a bromo and hydroxy functionalized phenyl group, has garnered attention due to its structural versatility and potential biological activities. The presence of both bromine and hydroxyl groups introduces unique reactivity, making it a valuable scaffold for medicinal chemists exploring novel therapeutic agents.

The structural motif of 4-(2-bromo-3-hydroxyphenyl)butan-2-one positions it as a key intermediate in the synthesis of more complex molecules. Its aromatic ring, modified by both bromine and hydroxyl substituents, provides a rich platform for further functionalization through various organic transformations. These include Suzuki-Miyaura cross-coupling reactions, which are particularly useful for constructing biaryl structures, as well as nucleophilic aromatic substitutions that can introduce additional heterocycles or pharmacophores.

In recent years, the interest in phenylbutanone derivatives has surged due to their demonstrated efficacy in modulating neurological pathways. Specifically, compounds with a similar backbone have shown promise in preclinical studies as potential candidates for treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The bromine atom in 4-(2-bromo-3-hydroxyphenyl)butan-2-one enhances its utility in these applications by serving as a handle for further derivatization, enabling the fine-tuning of pharmacokinetic and pharmacodynamic properties.

One of the most compelling aspects of this compound is its potential role in developing kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. The hydroxyl group on the phenyl ring can participate in hydrogen bonding interactions with target proteins, while the bromine atom can be leveraged for covalent bond formation or as a recognition element in designed inhibitors. This dual functionality makes 4-(2-bromo-3-hydroxyphenyl)butan-2-one an attractive building block for structure-based drug design.

Moreover, the compound's ability to engage with biological targets through multiple interactions has been explored in the context of central nervous system (CNS) drugs. The butan-2-one moiety is known to interact with specific receptor binding sites, while the phenyl ring substituents can modulate solubility and metabolic stability. These properties are crucial for optimizing drug candidates intended for oral administration or delivery across the blood-brain barrier.

Recent advancements in computational chemistry have further highlighted the importance of 4-(2-bromo-3-hydroxyphenyl)butan-2-one as a lead compound. Molecular docking studies have demonstrated its binding affinity to various protein targets, including those involved in inflammation and pain modulation. These virtual screening approaches have accelerated the discovery process by identifying promising derivatives before experimental synthesis begins.

The synthesis of 4-(2-bromo-3-hydroxyphenyl)butan-2-one typically involves multi-step organic reactions starting from commercially available precursors. A common route includes the bromination of 3-hydroxybenzaldehyde followed by condensation with an appropriate alkene derivative via aldol condensation, subsequent reduction to afford the ketone intermediate, and finally purification via column chromatography or recrystallization techniques. This synthetic pathway underscores the compound's accessibility while maintaining high purity standards essential for pharmaceutical applications.

In conclusion, 4-(2-bromo-3-hydroxyphenyl)butan-2-one (CAS No. 1531046-93-1) represents a versatile and biologically relevant molecule with significant implications for drug discovery and development. Its unique structural features make it a valuable tool for medicinal chemists seeking to design novel therapeutics targeting neurological and inflammatory diseases. As research continues to uncover new applications for this compound, its role in advancing pharmaceutical innovation is poised to grow even further.